Cas no 2034526-20-8 (3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione)

• Product Name: 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione
• CAS No: 2034526-20-8
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 6053450
• PubChem ID: 92082901
• Update Time: 2025-07-18

3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}imidazolidine-2,4-dione
• 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione
• AKOS026689416
• 2034526-20-8
• 3-[1-(4-pyrrol-1-ylbenzoyl)piperidin-4-yl]imidazolidine-2,4-dione
• F6474-8728

• Inchi： 1S/C19H20N4O3/c24-17-13-20-19(26)23(17)16-7-11-22(12-8-16)18(25)14-3-5-15(6-4-14)21-9-1-2-10-21/h1-6,9-10,16H,7-8,11-13H2,(H,20,26)
• InChI Key： MDUGNRUKAHFVTC-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1C1CCN(C(C2C=CC(=CC=2)N2C=CC=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 352.15354051g/mol
• Monoisotopic Mass: 352.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione

Research Briefing on 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione (CAS: 2034526-20-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione (CAS: 2034526-20-8) as a promising scaffold for drug discovery. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeting various disease pathways. The following briefing provides an overview of the latest research findings related to this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione has been optimized in recent studies, with researchers employing novel catalytic methods to enhance yield and purity. Key steps include the coupling of 4-(1H-pyrrol-1-yl)benzoic acid with piperidin-4-yl-imidazolidine-2,4-dione under mild conditions, followed by purification via column chromatography. These improvements have facilitated further pharmacological evaluations of the compound.

In vitro studies have demonstrated that 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione exhibits notable activity against specific kinase targets implicated in cancer and inflammatory diseases. For instance, the compound has shown inhibitory effects on protein kinases such as JAK2 and PI3K, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing kinase inhibitors.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. Molecular docking studies indicate that the compound binds to the ATP-binding site of target kinases, thereby disrupting their activity. Additionally, preliminary in vivo studies in murine models have shown promising results, with the compound demonstrating good bioavailability and tolerability profiles.

Despite these encouraging findings, challenges remain in optimizing the pharmacokinetic properties of 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione. Researchers are currently exploring structural modifications to improve its metabolic stability and reduce off-target effects. Collaborative efforts between academic and industrial laboratories are underway to advance this compound into preclinical development.

In conclusion, 3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-4-yl)imidazolidine-2,4-dione represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable tool for studying kinase-related diseases and a potential therapeutic agent. Future research will focus on refining its properties and evaluating its efficacy in more complex disease models.